Cas no 2911594-36-8 (2-methyl-1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)

• Product Name: 2-methyl-1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
• CAS No: 2911594-36-8
• MF: C₁₃H₂₃BN₂O₂
• MW: 250.144923448563
• MDL: MFCD34550672
• CID: 5464282
• PubChem ID: 165944006
• Update Time: 2025-11-01

2-methyl-1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-methyl-1-(1-methylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-methyl-1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole

• MDL： MFCD34550672
• Inchi： 1S/C13H23BN2O2/c1-9(2)16-10(3)15-8-11(16)14-17-12(4,5)13(6,7)18-14/h8-9H,1-7H3
• InChI Key： DMTOJVKIDDELNS-UHFFFAOYSA-N
• SMILES： C1(C)N(C(C)C)C(B2OC(C)(C)C(C)(C)O2)=CN=1

Experimental Properties

• Density: 1.02±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 372.7±15.0 °C(Predicted)
• pka: 7.28±0.50(Predicted)

Additional information on 2-methyl-1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole

Introduction to 2-methyl-1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole and Its Significance in Modern Chemical Research

2-methyl-1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole, with the CAS number 2911594-36-8, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This molecule represents a fascinating intersection of structural complexity and functional utility, making it a valuable tool in the development of novel therapeutic agents and advanced chemical methodologies.

The compound's structure is characterized by a 1H-imidazole core, which is a heterocyclic aromatic ring system known for its broad range of biological activities. Imidazole derivatives are widely studied due to their presence in numerous bioactive molecules, including antifungal agents, antiviral drugs, and metal chelators. The incorporation of a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group into the imidazole framework introduces a boronic acid functionality, which is highly versatile in cross-coupling reactions such as Suzuki-Miyaura coupling. This transformation has become a cornerstone in modern synthetic chemistry, enabling the efficient construction of complex molecular architectures.

The presence of a methyl group at the 2-position and an isopropyl group at the 1-position further enhances the compound's reactivity and potential applications. These substituents not only influence the electronic properties of the molecule but also contribute to its solubility and metabolic stability, key factors in drug development. The overall structure of 2-methyl-1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole makes it an excellent precursor for generating more complex imidazole-based scaffolds that exhibit improved pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel boron-containing compounds for therapeutic applications. Boronate esters and boronic acids have shown promise in various areas of medicine, including oncology and inflammatory diseases. The unique reactivity of boronic acids allows for the selective functionalization of biologically relevant targets, making them invaluable in drug discovery. For instance, boron-containing compounds have been extensively studied as components of targeted radiopharmaceuticals used in positron emission tomography (PET) imaging and therapy.

The synthesis of 2-methyl-1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole exemplifies the sophistication of modern synthetic strategies. The use of organoboron reagents like 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yldiazomethane allows for precise control over regioselectivity and stereoselectivity during cross-coupling reactions. This level of precision is crucial for constructing biologically active molecules with minimal side effects. The compound's ability to undergo facile transformations under mild conditions also underscores its practicality in industrial-scale synthesis.

One of the most compelling aspects of 2911594-36-8 is its potential application in medicinal chemistry. Imidazole derivatives have been implicated in various biological pathways due to their ability to interact with enzymes and receptors. By modifying the substituents on the imidazole ring، researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds. For example， studies have shown that certain imidazole-based drugs exhibit potent inhibitory activity against enzymes involved in cancer metabolism. The structural features of 2-methyl-1-(propan-2-y l)-5-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l 2 -y l)-l H -imidazole may provide a scaffold for developing new inhibitors with improved efficacy and selectivity.

Advances in computational chemistry have further enhanced our understanding of how these compounds function at the molecular level. Molecular modeling techniques allow researchers to predict how 2911594 -36 -8 might interact with biological targets by simulating its three-dimensional structure and binding affinity. These predictions can guide experimental efforts， reducing trial-and-error approaches and accelerating drug discovery pipelines. Additionally， high-throughput screening methods combined with machine learning algorithms enable rapid identification of promising candidates from large libraries of compounds.

The role of boron-containing intermediates like those found in 2911594 -36 -8 extends beyond pharmaceutical applications. In materials science， organoboranes are used as precursors for synthesizing advanced materials such as liquid crystals、 polymers， and even nanomaterials。 Their unique electronic properties make them suitable for applications in optoelectronics and catalysis。 As research continues to uncover new functionalities， the versatility của these compounds will likely lead to innovative solutions across multiple disciplines。

Looking ahead， future research on CAS no 2911594 -36 -8 may explore its potential as a building block for more complex molecules or as part của novel therapeutic strategies targeting rare diseases。 The growing interest in precision medicine underscores the need for structurally diverse và biologically active compounds like this one。 By leveraging cutting-edge synthetic methodologies và computational tools، scientists can unlock unprecedented opportunities for drug development và material innovation。